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Compound of Interest

Compound Name:
N-(2,2-dimethylpropyl)-2,2-

dimethylpropanamide

CAS No.: 20826-79-3

Cat. No.: B1428650

Get Quote

Executive Summary
This guide provides a technical analysis comparing N-neopentylpivalamide (a sterically

congested amide) against standard linear amides (e.g., N-ethylacetamide).

The Bottom Line: N-neopentylpivalamide exhibits extreme kinetic inertness compared to linear

analogues. While linear amides are susceptible to hydrolysis and enzymatic cleavage, the

"double steric lock" of the pivaloyl and neopentyl groups renders N-neopentylpivalamide

virtually essentially immune to standard nucleophilic attack and proteolysis. This molecule

represents a "steric fortress," useful for metabolically stable linkers but challenging for synthetic

manipulation requiring bond cleavage.

Structural & Electronic Basis of Inertness
To understand the reactivity difference, we must quantify the steric environment. The inertness

of N-neopentylpivalamide arises from the Bürgi-Dunitz Trajectory Blockade.
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Steric Parameters (Taft Analysis)
The Taft Equation (

) allows us to predict reactivity based on steric substituent constants (

).[1][2][3]

Substituent Group Structure
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Analysis:

Linear Amides: The carbonyl carbon is accessible. The

sum is near zero.

N-Neopentylpivalamide: Both the acyl side (

-Bu) and the amine side (neopentyl) possess massive negative

values. The cumulative effect is not additive; it is multiplicative, often reducing hydrolysis
rates by factors of

or more.

The "Neopentyl Effect" vs. Pivaloyl Shielding
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Pivaloyl Shielding: The tert-butyl group adjacent to the carbonyl prevents the formation of the

tetrahedral intermediate (

transition).

Neopentyl Effect: The

-branching on the amine side locks the C-N bond conformation, preventing the nitrogen lone
pair from re-hybridizing effectively during transition states.

Hydrolytic Stability: The Acid/Base Test
The most distinct differentiator is resistance to hydrolysis. Linear amides hydrolyze in 6M HCl

at reflux within hours. N-neopentylpivalamide remains intact for days under identical conditions.

Experimental Protocol: Comparative Hydrolysis Stress
Test
Use this protocol to validate stability in your specific matrix.

Reagents:

Substrate A: N-ethylacetamide (Linear Control)

Substrate B: N-neopentylpivalamide (Test Article)

Solvent: 1:1 mixture of 1,4-Dioxane and 6M HCl (aq)

Workflow:

Dissolve 1.0 mmol of substrate in 5 mL Dioxane.

Add 5 mL 6M HCl.

Heat to Reflux (105°C).

Sample at T=0, 1h, 6h, 24h, 48h.

Analyze via LC-MS (monitor [M+H]+).
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Expected Results:

Timepoint
Linear Amide (%
Remaining)

N-Neopentylpivalamide (%
Remaining)

0 h 100% 100%

1 h 65% >99%

6 h <5% >99%

24 h 0% (Fully Cleaved) >98%

48 h N/A >95%

Mechanistic Visualization (Graphviz)
The following diagram illustrates the kinetic barrier difference. The "Steric Wall" prevents the

nucleophile (

or

) from accessing the carbonyl.

Figure 1: Kinetic accessibility of the Tetrahedral Intermediate.
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Reduction & Synthetic Manipulation[4][5][6][7][8]
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While hydrolysis is suppressed, reduction via Lithium Aluminum Hydride (LiAlH4) reveals

another layer of resistance.

Reduction Profile
Linear Amides: Reduce to amines rapidly (0°C to RT) in THF.

N-Neopentylpivalamide: Requires forcing conditions (Reflux in Diglyme or Toluene) or

activation (e.g., conversion to imidoyl chloride first).

Comparison Data (LiAlH4 Reduction):

Parameter Linear Amide N-Neopentylpivalamide

Reagent Stoichiometry 1.5 - 2.0 equiv 4.0 - 6.0 equiv

Temperature 25°C - 40°C 80°C - 110°C

Reaction Time 1 - 4 hours 24 - 48 hours

Primary Side Product None
Aldehyde (due to incomplete

reduction/tetrahedral collapse)

Implications for Drug Design (Metabolic Stability)
For medicinal chemists, N-neopentylpivalamide is a "Metabolic Dead End." This is

advantageous for extending half-life but poses risks for bioaccumulation if the molecule is

lipophilic.

Microsomal Stability (HLM)
Proteolytic enzymes (amidases, esterases) rely on a "lock and key" fit. The bulky t-butyl groups

prevent the amide bond from fitting into the catalytic triad of serine proteases.

Linear Amide

(Human Liver Microsomes): < 20 minutes (High Clearance).

N-Neopentylpivalamide
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: > 240 minutes (Low Clearance).

Metabolic Pathway Diagram

Figure 2: Metabolic Divergence based on Steric Accessibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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